Cas no 1599561-87-1 (2-chloro-4-methoxy-1,3-benzoxazole)

• Product Name: 2-chloro-4-methoxy-1,3-benzoxazole
• CAS No: 1599561-87-1
• MF: C₈H₆ClNO₂
• MW: 183.591741085052
• MDL: MFCD28803386
• CID: 4607618
• PubChem ID: 96536644
• Update Time: 2024-11-04

2-chloro-4-methoxy-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methoxybenzo[d]oxazole
• ZNC56187
• 2-chloro-4-methoxy-1,3-benzoxazole
• MFCD28803386
• AKOS027335875
• F50758
• EN300-1697982
• 1599561-87-1
• AS-48537
• CS-W000748

• MDL： MFCD28803386
• Inchi： 1S/C8H6ClNO2/c1-11-5-3-2-4-6-7(5)10-8(9)12-6/h2-4H,1H3
• InChI Key： HRXPHUHPJIBQKX-UHFFFAOYSA-N
• SMILES： ClC1=NC2C(=CC=CC=2O1)OC

Computed Properties

• Exact Mass: 183.0087061 g/mol
• Monoisotopic Mass: 183.0087061 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.3
• Molecular Weight: 183.59